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Cat. No.: B162542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Rutin, a flavonoid glycoside found in numerous plants, is the subject of extensive research due

to its wide range of biological activities, including antioxidant, anti-inflammatory, and

neuroprotective effects. A critical parameter for its application in in vitro and in vivo studies is its

solubility in common laboratory solvents. This document provides a comprehensive technical

overview of the solubility of rutin hydrate in two frequently used solvents: dimethyl sulfoxide

(DMSO) and ethanol. It includes quantitative solubility data, detailed experimental protocols for

solubility determination, and visualizations of experimental workflows and a relevant biological

pathway to aid researchers in their experimental design and execution.

Quantitative Solubility Data
The solubility of rutin hydrate can vary significantly between different suppliers and batches,

and it is influenced by experimental conditions such as temperature, solvent purity, and the use

of physical methods like sonication or heating. The following tables summarize the reported

solubility data in DMSO and ethanol.

Table 2.1: Solubility of Rutin Hydrate in DMSO
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Solubility (mg/mL)
Molar
Concentration
(mM)

Source Notes / Conditions

235 384.92 TargetMol
Sonication is

recommended.[1]

125 175.31 MedchemExpress

Ultrasonic assistance

is needed.

Hygroscopic DMSO

can significantly

impact solubility; use

newly opened DMSO.

[2]

100 163.79
Selleck Chemicals,

GlpBio

Use fresh DMSO as

moisture absorption

reduces solubility.[3]

[4]

50 - AbMole BioScience
Stated for Rutin

hydrate.[5]

~25 - Cayman Chemical For Rutin (hydrate).[6]

Table 2.2: Solubility of Rutin Hydrate in Ethanol
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Solubility (mg/mL)
Molar
Concentration
(mM)

Source Notes / Conditions

~43.5 (1g/23mL) ~71.25 ChemBK In boiling ethanol.[7]

~5 (~0.5 wt%) ~8.19 ResearchGate

At room temperature,

citing Krewson et al.

(1952).[8]

~3.45 (1g/290mL) ~5.65 ChemBK In cold ethanol.[7]

2 3.28 TargetMol
Sonication is

recommended.[1]

Sparingly Soluble - ChemicalBook
In ethanol (96 per

cent).[9]

Experimental Protocols
Accurate and reproducible solubility data is contingent on standardized protocols. Below are

methodologies for preparing stock solutions and for determining solubility via the shake-flask

method.

Protocol for Preparation of a Rutin Hydrate Stock
Solution
This protocol outlines the general steps for dissolving rutin hydrate to create a stock solution

for experimental use.

Weighing: Accurately weigh the desired amount of rutin hydrate powder in a suitable

container (e.g., a conical or sealed vial).

Solvent Addition: Add the solvent of choice (e.g., fresh, anhydrous DMSO) to the powder. For

maximum solubility, use newly opened solvents, as absorbed moisture can decrease

solubility.[2][3]

Facilitating Dissolution:
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Vortexing: Mix the solution vigorously using a vortex mixer.

Sonication: Place the vial in an ultrasonic bath to aid dissolution, as recommended by

several suppliers.[1][2]

Heating: Gently warm the solution to 37°C to increase solubility.[10]

Inert Gas Purge: For long-term stability and to prevent oxidation, it is advisable to purge the

solvent with an inert gas (e.g., nitrogen or argon) before adding it to the rutin hydrate and to

store the final stock solution under an inert atmosphere.[6]

Storage: Store stock solutions in tightly sealed vials, aliquoted to avoid repeated freeze-thaw

cycles. Recommended storage is at -20°C for up to one month or -80°C for up to six months.

[10]

Protocol for Solubility Determination by Shake-Flask
Method
The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound in a specific solvent.

Preparation: Add an excess amount of rutin hydrate to a known volume of the solvent

(DMSO or ethanol) in a sealed, screw-cap vial. The excess solid should be clearly visible.

Equilibration: Place the vial in a shaker or orbital incubator set to a constant temperature

(e.g., 25°C or 37°C) and agitate for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the suspension to settle.

Centrifuge the sample at a high speed to pellet the undissolved solid.

Sample Extraction: Carefully extract an aliquot of the clear supernatant without disturbing the

solid pellet.

Dilution: Dilute the supernatant with a suitable mobile phase or solvent to a concentration

within the quantifiable range of the analytical instrument.
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Quantification: Analyze the concentration of rutin in the diluted supernatant using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV-Vis

detection or UV/Vis Spectrometry.[11][12]

Calculation: Calculate the original concentration in the supernatant, which represents the

equilibrium solubility of rutin hydrate in the solvent at the specified temperature.

Visualizations: Workflows and Biological Pathways
Experimental and Logical Diagrams
Visualizing workflows and biological pathways can clarify complex processes. The following

diagrams were generated using Graphviz (DOT language) in accordance with the specified

requirements.
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Workflow for Solubility Determination
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Caption: A flowchart of the shake-flask method for solubility assessment.
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Simplified Anti-Inflammatory Pathway of Rutin
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Caption: Rutin's inhibition of the NF-κB inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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